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Compound of Interest

Compound Name: ER21355

Cat. No.: B15578571 Get Quote

Providing essential safety and logistical information for the proper disposal of the research

chemical ER21355 is critical for maintaining a safe laboratory environment and ensuring

regulatory compliance. This guide offers procedural, step-by-step instructions for researchers,

scientists, and drug development professionals. In the absence of a specific Safety Data Sheet

(SDS) for ER21355, a precautionary approach is mandated, treating the compound as

potentially hazardous.

ER21355 has been identified as the chemical compound 1-[4-(1,3-benzodioxol-5-

ylmethylamino)-6-chloroquinazolin-2-yl]piperidine-4-carboxylic acid. While a specific SDS

outlining its precise hazards is not readily available, the structural components suggest that it

should be handled with care, assuming potential irritant properties for the skin, eyes, and

respiratory system. Therefore, all handling and disposal must be conducted in accordance with

your institution's environmental health and safety (EHS) guidelines for hazardous chemical

waste.

Immediate Safety and Disposal Protocol
Prior to handling ER21355, it is imperative to consult your institution's specific protocols for

hazardous waste management. The following steps provide a general framework for its safe

disposal.

Personal Protective Equipment (PPE)
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When handling ER21355, appropriate personal protective equipment is the first line of defense.

[1][2][3][4][5] This includes:

Eye Protection: Safety glasses with side shields or goggles are mandatory.[1][2][3]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn.[1][2][3]

Body Protection: A standard laboratory coat is required to protect against splashes.[1][3][4]

Respiratory Protection: If there is a risk of generating dust or aerosols, a respirator may be

necessary. All handling of the solid compound should be done in a certified chemical fume

hood.

Disposal of Unused ER21355 and Contaminated
Materials

Waste Identification and Segregation:

Label a dedicated, leak-proof container as "Hazardous Waste" and include the full

chemical name: "1-[4-(1,3-benzodioxol-5-ylmethylamino)-6-chloroquinazolin-2-

yl]piperidine-4-carboxylic acid".[6][7]

Do not mix ER21355 waste with other chemical waste streams unless explicitly permitted

by your institution's EHS office.[8] Incompatible materials can lead to dangerous reactions.

Container Management:

The waste container must be in good condition and compatible with the chemical.[7]

Keep the container securely closed except when adding waste.[7]

Collection of Waste:

Solid Waste: Place any unused ER21355 directly into the labeled hazardous waste

container.

Contaminated Labware: Disposable items such as gloves, weighing paper, and pipette tips

that have come into contact with ER21355 should also be placed in the designated solid
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hazardous waste container.[7]

Empty Containers: The original container of ER21355, even if empty, should be treated as

hazardous waste unless triple-rinsed with a suitable solvent.[7] The rinsate from this

cleaning process must be collected as hazardous liquid waste.[7]

Solutions: If ER21355 has been dissolved in a solvent, this solution must be disposed of

as liquid hazardous waste in a separate, appropriately labeled container.

Storage and Disposal:

Store the hazardous waste container in a designated, well-ventilated, and secure area

away from incompatible materials.

Contact your institution's EHS office to arrange for the pickup and disposal of the

hazardous waste.[6] Do not attempt to dispose of ER21355 down the drain or in regular

trash.[9]
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Parameter Guideline Source

Chemical Name

1-[4-(1,3-benzodioxol-5-

ylmethylamino)-6-

chloroquinazolin-2-

yl]piperidine-4-carboxylic acid

-

CAS Number Not readily available -

Primary Hazards

Assumed to be an irritant to

skin, eyes, and respiratory

system. Treat as a hazardous

substance.

Inferred from similar

compounds

Personal Protective Equipment

(PPE)

Safety glasses/goggles,

chemical-resistant gloves, lab

coat. Respirator if dust/aerosol

is generated.

[1][2][3][4][5]

Solid Waste Disposal

Collect in a labeled, sealed,

and compatible hazardous

waste container.

[7]

Liquid Waste Disposal

Collect solutions in a labeled,

sealed, and compatible

hazardous liquid waste

container.

[8]

Empty Container Disposal

Triple-rinse with a suitable

solvent, collect rinsate as

hazardous waste, or dispose

of the container as hazardous

waste.

[7]

Spill Cleanup

Follow institutional procedures

for hazardous chemical spills.

Use appropriate PPE and

absorbent materials.

-

Emergency Contact Your institution's

Environmental Health and

-
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Safety (EHS) office.

Disposal Workflow for ER21355

Preparation

Waste Collection

Final Steps

Start: Need to
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(Gloves, Goggles, Lab Coat)
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Collect Solid Waste:
- Unused ER21355

- Contaminated Disposables

Collect Liquid Waste:
- ER21355 Solutions

- Rinsate

Store Waste Container
in Designated Area

Contact EHS for
Waste Pickup End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for ER21355, emphasizing safety and compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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